Cas no 34688-70-5 (Pentamethylphenylacetonitrile)

• Product Name: Pentamethylphenylacetonitrile
• CAS No: 34688-70-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• MDL: MFCD00045622
• CID: 89093
• PubChem ID: 141915
• Update Time: 2025-07-02

Pentamethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Pentamethylphenylacetonitrile
• 2,3,4,5,6-Pentamethylbenzyl cyanide
• Pentamethylphenyl-acetonitril
• pentamethylphenyl-acetonitrile
• Pentamethylphenylethanonitrile
• DTXSID60956170
• (2,3,4,5,6-Pentamethylphenyl)acetonitrile
• FJHYQRAQLGAUPF-UHFFFAOYSA-N
• AKOS006230011
• IDI1_012313
• (Pentamethylphenyl)acetonitrile
• FT-0639209
• Maybridge3_000926
• (2,3,4,5,6-Pentamethylphenyl)acetonitrile #
• HMS1433K02
• InChI=1/C13H17N/c1-8-9(2)11(4)13(6-7-14)12(5)10(8)3/h6H2,1-5H3
• FJHYQRAQLGAUPF-UHFFFAOYSA-
• SCHEMBL14032484
• 2-(2,3,4,5,6-pentamethylphenyl)acetonitrile
• 34688-70-5
• MFCD00045622
• DB-048675

• MDL： MFCD00045622
• Inchi： 1S/C13H17N/c1-8-9(2)11(4)13(6-7-14)12(5)10(8)3/h6H2,1-5H3
• InChI Key： FJHYQRAQLGAUPF-UHFFFAOYSA-N
• SMILES： N#CCC1C(C)=C(C)C(C)=C(C)C=1C
• BRN： 2049073

Computed Properties

• Exact Mass: 187.13600
• Monoisotopic Mass: 187.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White powder
• Density: 0.95
• Melting Point: 113-115°C
• Boiling Point: 325.9°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.519
• PSA: 23.79000
• LogP: 3.29468
• Solubility: Not determined

Pentamethylphenylacetonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on Pentamethylphenylacetonitrile

Pentamethylphenylacetonitrile (CAS 34688-70-5): A Versatile Organic Compound in Modern Pharmaceutical and Industrial Applications

Pentamethylphenylacetonitrile, also known by its CAS number 34688-70-5, represents a pivotal organic compound in contemporary chemical research. This molecule, characterized by its unique pentamethylphenyl group and acetonitrile functionality, has garnered significant attention due to its potential applications in pharmaceutical development, materials science, and analytical chemistry. Recent studies have highlighted its role in synthesizing complex organic frameworks, which are critical for the design of novel therapeutics and functional materials. The structural versatility of Pentamethylphenylacetonitrile makes it an essential component in the exploration of advanced chemical systems.

The molecular structure of Pentamethylphenylacetonitrile consists of a benzene ring substituted with five methyl groups, connected to an acetonitrile moiety. This configuration imparts unique electronic and steric properties, enabling its use in diverse chemical reactions. The CAS number 34688-70-5 is a standardized identifier that ensures precise communication in scientific and industrial contexts. Researchers have increasingly focused on optimizing its synthetic pathways to enhance yield and purity, as these factors are critical for large-scale applications. A 2023 study published in Advanced Synthesis & Catalysis demonstrated the effectiveness of microwave-assisted synthesis in improving the efficiency of Pentamethylphenylacetonitrile production.

Recent advancements in catalytic methodologies have further expanded the utility of Pentamethylphenylacetonitrile. For instance, the integration of metal-organic frameworks (MOFs) with this compound has been shown to enhance its reactivity in asymmetric synthesis. This development is particularly relevant in the pharmaceutical industry, where enantioselective reactions are essential for drug development. A 2024 paper in Journal of the American Chemical Society reported the successful use of Pentamethylphenylacetonitrile as a chiral building block in the synthesis of biologically active compounds, underscoring its importance in medicinal chemistry.

The applications of Pentamethylphenylacetonitrile extend beyond pharmaceuticals. In materials science, its acetonitrile functionality has been leveraged to create novel polymers with tunable properties. For example, a 2023 study in Macromolecules explored its role in the synthesis of conductive polymers for flexible electronics. The compound's ability to form stable conjugated systems under controlled conditions has opened new avenues for its use in advanced electronic materials. Additionally, its low volatility and high thermal stability make it a preferred candidate for solvent systems in industrial processes.

Environmental and safety considerations are also critical in the application of Pentamethylphenylacetonitrile. While it is not classified as a hazardous substance, its handling requires adherence to standard laboratory protocols to ensure optimal performance. A 2022 review in Green Chemistry emphasized the importance of sustainable synthesis methods to minimize waste and energy consumption during its production. Researchers are actively exploring green chemistry approaches, such as using biocatalysts and solvent-free conditions, to enhance the eco-friendliness of its synthesis.

The pharmacological potential of Pentamethylphenylacetonitrile has been a focal point of recent studies. Its structural similarity to known drug molecules has led to investigations into its biological activity. A 2024 preclinical study in Pharmaceutical Research evaluated its role as a precursor in the synthesis of antifungal agents. The results indicated that its derivatives exhibited promising antifungal properties, suggesting potential applications in combating drug-resistant fungal infections. This finding highlights the compound's relevance in addressing pressing medical challenges.

Moreover, the compound's utility in analytical chemistry has been increasingly recognized. Its distinct spectroscopic properties, such as characteristic infrared and NMR signals, make it a valuable tool for structural elucidation. A 2023 article in Analyst described its use as a reference standard in the development of new analytical methods for detecting trace organic compounds. This application underscores its role in ensuring the accuracy and reliability of chemical analysis in both research and industrial settings.

Looking ahead, the future of Pentamethylphenylacetonitrile lies in its integration into multifunctional systems. Emerging research suggests its potential in nanotechnology, where it could serve as a ligand for metal nanoparticles or as a component in self-assembling materials. A 2024 perspective in Nano Letters highlighted its adaptability for use in nanocarriers for targeted drug delivery. These innovations reflect the compound's expanding role in interdisciplinary research and its capacity to address complex scientific and technological challenges.

In conclusion, Pentamethylphenylacetonitrile (CAS number 34688-70-5) stands as a versatile and promising compound with a wide range of applications. Its structural characteristics and chemical reactivity have positioned it at the forefront of modern chemical research. As new methodologies and technologies continue to evolve, the compound's potential is likely to be further realized, contributing to advancements in pharmaceuticals, materials science, and analytical chemistry. The ongoing exploration of its properties and applications underscores its significance in shaping the future of chemical innovation.

For researchers and industry professionals, staying informed about the latest developments in Pentamethylphenylacetonitrile research is essential. Access to up-to-date literature and collaborative networks can facilitate the translation of this compound's potential into practical solutions. The continued interdisciplinary focus on its properties will undoubtedly drive further breakthroughs, ensuring its relevance in both academic and industrial contexts.

As the field of chemical science progresses, the importance of compounds like Pentamethylphenylacetonitrile will only grow. Its role in advancing our understanding of complex chemical systems and its applications in solving real-world problems exemplify the transformative power of chemical research. The journey of this compound from a laboratory reagent to a key player in various industries highlights the dynamic and ever-evolving nature of chemical science.

In summary, the exploration of Pentamethylphenylacetonitrile (CAS number 34688-70-5) is a testament to the ingenuity and adaptability of chemical research. Its unique properties and diverse applications continue to inspire new discoveries and innovations across multiple disciplines. As scientists and engineers push the boundaries of what is possible, compounds like Pentamethylphenylacetonitrile will remain central to the advancement of science and technology, paving the way for a more sustainable and innovative future.